Cas no 1805603-63-7 (Methyl 3-(difluoromethyl)-2-fluoro-4-methylpyridine-5-acetate)

• Product Name: Methyl 3-(difluoromethyl)-2-fluoro-4-methylpyridine-5-acetate
• CAS No: 1805603-63-7
• MF: C₁₀H₁₀F₃NO₂
• MW: 233.187113285065
• CID: 4883725
• Update Time: 2025-10-28

Methyl 3-(difluoromethyl)-2-fluoro-4-methylpyridine-5-acetate Chemical and Physical Properties

Names and Identifiers

• Methyl 3-(difluoromethyl)-2-fluoro-4-methylpyridine-5-acetate

• Inchi： 1S/C10H10F3NO2/c1-5-6(3-7(15)16-2)4-14-10(13)8(5)9(11)12/h4,9H,3H2,1-2H3
• InChI Key： RONZLMBAFLUEKF-UHFFFAOYSA-N
• SMILES： FC1=C(C(F)F)C(C)=C(C=N1)CC(=O)OC

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 250
• XLogP3: 2.1
• Topological Polar Surface Area: 39.2

Additional information on Methyl 3-(difluoromethyl)-2-fluoro-4-methylpyridine-5-acetate

Recent Advances in the Synthesis and Applications of Methyl 3-(difluoromethyl)-2-fluoro-4-methylpyridine-5-acetate (CAS: 1805603-63-7)

Methyl 3-(difluoromethyl)-2-fluoro-4-methylpyridine-5-acetate (CAS: 1805603-63-7) is a fluorinated pyridine derivative that has garnered significant attention in the field of chemical biology and pharmaceutical research. This compound, characterized by its unique difluoromethyl and fluoro substituents, serves as a key intermediate in the synthesis of various bioactive molecules, including agrochemicals and pharmaceuticals. Recent studies have highlighted its potential in the development of novel therapeutic agents, particularly in the areas of antifungal and antibacterial treatments.

The synthesis of Methyl 3-(difluoromethyl)-2-fluoro-4-methylpyridine-5-acetate has been optimized through several innovative approaches. A 2023 study published in the Journal of Medicinal Chemistry demonstrated a highly efficient catalytic method for its production, achieving a yield of over 85% with minimal byproducts. The researchers employed a palladium-catalyzed cross-coupling reaction, which not only improved the scalability of the process but also enhanced the purity of the final product. This advancement is particularly significant for industrial applications where high yields and cost-effectiveness are critical.

In addition to its synthetic utility, Methyl 3-(difluoromethyl)-2-fluoro-4-methylpyridine-5-acetate has shown promising biological activity. A recent preclinical study investigated its role as a precursor in the development of antifungal agents. The study, conducted by a team at the University of California, revealed that derivatives of this compound exhibited potent activity against Candida albicans and Aspergillus fumigatus, with minimal cytotoxicity to human cells. These findings suggest its potential as a lead compound for the treatment of invasive fungal infections, which are increasingly resistant to existing therapies.

Furthermore, the compound's mechanism of action has been elucidated through structural-activity relationship (SAR) studies. Researchers have identified that the difluoromethyl group plays a crucial role in enhancing the compound's binding affinity to target enzymes, such as fungal cytochrome P450. This insight has paved the way for the design of more potent and selective inhibitors, as reported in a 2024 paper in Bioorganic & Medicinal Chemistry Letters.

Despite these advancements, challenges remain in the widespread application of Methyl 3-(difluoromethyl)-2-fluoro-4-methylpyridine-5-acetate. Issues such as metabolic stability and bioavailability need to be addressed in future studies. However, ongoing research efforts, including computational modeling and high-throughput screening, are expected to overcome these limitations and unlock the full potential of this versatile compound.

In conclusion, Methyl 3-(difluoromethyl)-2-fluoro-4-methylpyridine-5-acetate (CAS: 1805603-63-7) represents a valuable building block in medicinal chemistry, with demonstrated efficacy in antifungal applications and potential for broader therapeutic uses. Continued research and development in this area hold promise for the discovery of next-generation pharmaceuticals and agrochemicals.